Cas no 150187-67-0 (6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 150187-67-0
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 1025648
• PubChem ID: 10868608
• Update Time: 2025-11-07

6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 6-nitro-1-(oxan-2-yl)indazole
• 1-(Tetrahydro-2H-pyran-2-yl)-6-nitro-1H-indazole
• 6-Nitro-1-(tetrahydro-pyran-2-yl)-1H-indazole
• 6-nitro-1-tetrahydropyran-2-yl-1H-indazole
• AK-78388
• ANW-60927
• CTK8B8627
• SureCN2144070
• Y5731
• 150187-67-0
• DTXSID30446518
• AKOS016003368
• DB-124373
• SCHEMBL2144070
• 6-nitro-1-(oxan-2-yl)-1H-indazole
• A910361
• OIFSKQHPJITOPF-UHFFFAOYSA-N

• MDL： MFCD19443356
• Inchi： 1S/C12H13N3O3/c16-15(17)10-5-4-9-8-13-14(11(9)7-10)12-3-1-2-6-18-12/h4-5,7-8,12H,1-3,6H2
• InChI Key： OIFSKQHPJITOPF-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=C(C=CC=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole: A Comprehensive Overview

The compound 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 150187-67-0) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a nitro group at the 6-position and a tetrahydro-pyran substituent at the 1-position introduces unique chemical properties and functional groups that make this compound highly versatile.

Indazoles are known for their biological activity and are widely studied in pharmaceutical research. The nitro group at the 6-position is a strong electron-withdrawing group, which can influence the electronic properties of the molecule, potentially enhancing its reactivity in various chemical reactions. Additionally, the tetrahydro-pyran substituent adds steric bulk and introduces a cyclic ether functionality, which can play a role in solubility, stability, and bioavailability.

Recent studies have explored the synthesis of 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole through various methodologies. One notable approach involves the substitution of an indazole derivative with a nitro group followed by cyclization to form the tetrahydro-pyran ring. This multi-step synthesis requires precise control over reaction conditions to ensure high yields and purity. Researchers have also investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The pharmacological properties of 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole have been a focal point of recent research. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for drug development in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro, highlighting its potential as a lead compound for therapeutic interventions.

In terms of applications, 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have also explored its potential as a precursor for advanced materials with tailored optoelectronic properties.

From an environmental perspective, understanding the degradation pathways of 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is crucial for assessing its ecological impact. Studies have indicated that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 6-Nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS No. 150187-67-) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in pharmaceuticals, materials science, and beyond.